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Compound of Interest

Compound Name: N-ethyl-2-iodoaniline

Cat. No.: B15315916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted

physicochemical properties of N-ethyl-2-iodoaniline. The information is curated for

researchers and professionals in the fields of chemical synthesis and drug development,

offering a consolidated resource for this specific aniline derivative. This document presents

available data in a structured format and outlines standard experimental methodologies for the

determination of key chemical properties.

Core Physicochemical Properties
N-ethyl-2-iodoaniline is an aromatic amine and an organoiodine compound. Its core identifiers

and physicochemical parameters are summarized below. While experimental data for some

properties are not readily available in the public domain, computed and predicted values from

reliable sources are provided to guide research and experimental design.

Table 1: Core Identifiers and Physicochemical Data for N-ethyl-2-iodoaniline
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Property Value Source

IUPAC Name N-ethyl-2-iodoaniline Sigma-Aldrich

Synonyms N-ethyl-N-(2-iodophenyl)amine Sigma-Aldrich

CAS Number 133286-16-5 Sigma-Aldrich

Molecular Formula C₈H₁₀IN PubChemLite[1]

Molecular Weight 247.08 g/mol PubChem[2][3]

Monoisotopic Mass 246.9858 Da PubChemLite[1]

Predicted XLogP 2.9 PubChemLite[1]

InChI Key
WQNXDOPZKIHJEX-

UHFFFAOYSA-N
Sigma-Aldrich

Note: XLogP is a computationally predicted value for the logarithm of the octanol-water partition

coefficient (LogP).

Experimental Protocols for Property Determination
For properties where experimental data is not available, standard laboratory protocols can be

employed for their determination. The following sections detail generalized, yet widely

accepted, methodologies for key physicochemical parameters.

Melting Point Determination
The melting point is a critical indicator of a solid compound's purity. A sharp melting range

typically signifies high purity, whereas a broad range often indicates the presence of impurities.

Methodology: Capillary Method (Thiele Tube or Digital Apparatus)

Sample Preparation: A small amount of the finely powdered, dry compound is packed into a

glass capillary tube, sealed at one end, to a height of 1-2 mm.[4]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a heating apparatus, such
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as a Thiele tube filled with mineral oil or a digital melting point apparatus with a heated metal

block.[5][6]

Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2°C per

minute, especially when approaching the expected melting point.[6]

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid mass turns into a clear liquid (completion of

melting) are recorded. This range is the melting point of the substance.[5][7]

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. It is a fundamental physical constant for volatile substances.

Methodology: Micro Boiling Point (Thiele Tube Method)

Sample Preparation: Approximately 0.5 mL of the liquid sample is placed into a small test

tube. A capillary tube, sealed at one end, is inverted and placed into the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

Thiele tube or an oil bath.[8]

Heating: The bath is heated until a rapid and continuous stream of bubbles emerges from the

inverted capillary tube.[8][9]

Observation: Heating is discontinued, and the apparatus is allowed to cool. The boiling point

is the temperature at which the stream of bubbles stops and the liquid begins to be drawn

into the capillary tube.[8][9] The barometric pressure should be recorded as boiling points are

pressure-dependent.[10]

Solubility Determination
Solubility provides insight into a compound's polarity and is crucial for applications in drug

delivery, formulation, and environmental science.

Methodology: Qualitative Shake-Flask Method
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Solvent Selection: A range of standard solvents (e.g., water, ethanol, acetone, diethyl ether,

5% aq. HCl, 5% aq. NaOH) is selected.

Procedure: A small, measured amount of the solute (e.g., 25 mg) is added to a test tube

containing a measured volume of the solvent (e.g., 0.75 mL).[11]

Equilibration: The mixture is vigorously agitated (shaken) to facilitate dissolution. The

process can be aided by gentle heating if necessary, followed by cooling to a standard

temperature (e.g., 25°C) to allow equilibrium to be reached.[12][13]

Observation: The mixture is visually inspected for the presence of undissolved solid. The

compound's solubility is then qualitatively classified (e.g., soluble, slightly soluble, insoluble).

For quantitative analysis, the supernatant would be analyzed by a suitable technique (e.g.,

UV-Vis spectroscopy, HPLC) to determine the concentration of the dissolved compound.

Partition Coefficient (LogP) Determination
The partition coefficient (LogP) is a measure of a compound's lipophilicity, which is a critical

parameter in drug development for predicting absorption, distribution, metabolism, and

excretion (ADME) properties.

Methodology: Shake-Flask Method

System Preparation: Equal volumes of n-octanol and water are pre-saturated with each other

by mixing and allowing the phases to separate.

Partitioning: A known amount of the compound is dissolved in one of the phases (typically

the one in which it is more soluble). This solution is then combined with the other phase in a

separatory funnel.

Equilibration: The funnel is shaken for a sufficient period to allow the compound to partition

between the two immiscible layers until equilibrium is reached.[14]

Analysis: The two phases are carefully separated. The concentration of the compound in

each phase is determined using an appropriate analytical technique, such as UV-Vis

spectroscopy or HPLC.[14]
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Calculation: The LogP value is calculated as the base-10 logarithm of the ratio of the

compound's concentration in the n-octanol phase to its concentration in the aqueous phase.

[15]

Workflow for Physicochemical Characterization
The systematic characterization of a novel or under-studied chemical entity like N-ethyl-2-
iodoaniline is a foundational step in any research or development pipeline. The following

diagram illustrates a logical workflow for this process.
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Caption: A logical workflow for the physicochemical profiling of a research compound.
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This guide serves as a foundational document for N-ethyl-2-iodoaniline. The provided

methodologies offer a clear path for the experimental determination of its core properties,

enabling further research and application in drug discovery and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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